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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865 Get Quote

Essential Safety and Handling Guide for 2-Bromo-6-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling 2-Bromo-6-nitroaniline (CAS No. 59255-95-7). Adherence to these

guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Classification
2-Bromo-6-nitroaniline is a hazardous substance.[1][2] It is classified as toxic if swallowed, in

contact with skin, or if inhaled.[1][3] It can cause skin and serious eye irritation, as well as

respiratory irritation.[2][4]
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 3/4)
GHS06, GHS07 Danger/Warning

H301/H302:

Toxic/Harmful if

swallowed.[1]

Acute Toxicity, Dermal

(Category 3/4)
GHS06, GHS07 Danger/Warning

H311/H312:

Toxic/Harmful in

contact with skin.[1]

Acute Toxicity,

Inhalation (Category

3/4)

GHS06, GHS07 Danger/Warning

H331/H332:

Toxic/Harmful if

inhaled.[1][4]

Skin

Corrosion/Irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation.[2][5]

Serious Eye

Damage/Eye Irritation

(Category 2)

GHS07 Warning
H319: Causes serious

eye irritation.[2][5]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

GHS07 Warning

H335: May cause

respiratory irritation.[2]

[4]

Physical and Chemical Properties
Property Value

CAS Number 59255-95-7

Molecular Formula C6H5BrN2O2

Melting Point 74.5 °C

Boiling Point 309.8 °C at 760 mmHg

Physical Form Solid
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Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the necessary steps for the safe handling of 2-Bromo-6-nitroaniline.

1. Preparation:

Engineering Controls: Always work in a well-ventilated area, preferably within a certified

chemical fume hood.[6][7][8] Ensure that eyewash stations and safety showers are readily

accessible and have been recently tested.[8][9]

Personal Protective Equipment (PPE) Inspection: Before starting any work, inspect all PPE

for signs of damage or degradation.[6][7]

Spill Kit: Ensure a spill kit containing appropriate absorbent materials is available in the

immediate work area.

2. Personal Protective Equipment (PPE):
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Body Part Recommended Protection Specification/Standard

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn if there is a risk of

splashing.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[7][9]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat is

mandatory.

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[6]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust is generated or if

ventilation is inadequate.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[7][9]

Body

Wear appropriate protective

clothing to prevent skin

exposure.[9][10]

N/A

3. Handling:

Avoid Dust Formation: Handle the solid material carefully to avoid the formation of dust and

aerosols.[6][7]

Personal Hygiene: Wash hands thoroughly after handling the chemical.[7][9] Do not eat,

drink, or smoke in the laboratory area.[3][7][9]

Container Management: Keep the container tightly closed when not in use.[2][7]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents, acids, and acid chlorides.[7][9][11]

Emergency Procedures
In Case of Exposure:
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[6][8][10]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[2][6][10] Seek medical attention if

irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][6][10]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6][9]

In Case of a Spill:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Avoid generating dust.

For dry spills, carefully sweep up the material and place it into a suitable, labeled container

for disposal.[8][9][11]

For wet spills, absorb with an inert material and place in a labeled container for disposal.

Wash the spill area thoroughly with soap and water.

Prevent runoff from entering drains.[11]
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Disposal Plan
Proper disposal of 2-Bromo-6-nitroaniline and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of this chemical to a hazardous or special waste collection point.

[3][7][11] Do not mix with other waste.[3]

Contaminated Packaging: Dispose of the container to a hazardous or special waste

collection point.[7] Handle uncleaned containers as you would the product itself.[3][7]

Regulations: All disposal practices must be in accordance with local, state, and federal

regulations. Consult with your institution's environmental health and safety (EHS) department

for specific guidance.
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Safe Handling Workflow for 2-Bromo-6-nitroaniline

Preparation

Don PPE

Inspect fume hood & safety showers

Chemical Handling

Enter designated work area

Temporary Storage

Seal container after use

Decontamination

After experiment completionFor subsequent use

Waste Disposal

Dispose of contaminated materials

End of Process

Follow EHS guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-6-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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